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Compound of Interest

Compound Name: YM158 free base

Cat. No.: B8761486 Get Quote

An In-depth Technical Guide to YM158 Free Base
This guide provides a comprehensive overview of the chemical structure, properties, and

pharmacological profile of YM158 free base, a potent dual antagonist of the leukotriene D4

(LTD4) and thromboxane A2 (TXA2) receptors. The information is intended for researchers,

scientists, and professionals in the field of drug development.

Chemical Structure and Properties
YM158 is a synthetic molecule designed to selectively interact with key receptors involved in

inflammatory and allergic responses. Its chemical identity and physical characteristics are

summarized below.

Chemical Identifiers

IUPAC Name: 3-[(4-tert-butyl-1,3-thiazol-2-yl)methoxy]-N-[5-[3-[(4-

chlorophenyl)sulfonyl]propyl]-2-(1H-tetrazol-5-ylmethoxy)phenyl]benzamide

SMILES:CC(C)(C)c1csc(COc2cccc(c2)C(=O)Nc3cc(CCCS(=O)

(=O)c4ccc(cc4)Cl)ccc3OCc5[nH]nnn5)n1[1]

InChI Key:ZEZUDOUQZAREDI-UHFFFAOYSA-N[1]
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Property Value Source

Molecular Formula C₃₂H₃₃ClN₆O₅S₂ [1]

Molecular Weight 681.23 g/mol [1]

CAS Number 179102-65-9 [2]

Stereochemistry Achiral

Melting Point Not available

Boiling Point Not available

Solubility Not available

Mechanism of Action and Signaling Pathways
YM158 functions as a competitive antagonist at two distinct G-protein coupled receptors

(GPCRs): the cysteinyl leukotriene receptor 1 (CysLT1R), which is the receptor for LTD4, and

the thromboxane A2 receptor (TP). By blocking these receptors, YM158 inhibits downstream

signaling cascades that are crucial in the pathophysiology of asthma and other inflammatory

conditions.

Leukotriene D4 (LTD4) Receptor Signaling Pathway

LTD4 binding to the CysLT1 receptor primarily activates Gq proteins, leading to the activation of

Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into

inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca²⁺)

from the endoplasmic reticulum, and both DAG and elevated intracellular Ca²⁺ activate Protein

Kinase C (PKC), culminating in physiological responses such as smooth muscle contraction

and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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